N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide

• IUPAC Name: N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C18H18N2O2/c1-13(21)19-12-14-6-8-16(9-7-14)18(22)20-11-10-15-4-2-3-5-17(15)20/h2-9H,10-12H2,1H3,(H,19,21)
• InChI Key: AXKUOVXNUSSQFH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=C(C=C1)C(=O)N2CCC3=CC=CC=C32
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide, also known as DI-9, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DI-9 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide is not fully understood, but it is believed to act on certain cellular pathways that are involved in the regulation of cell growth and differentiation. Specifically, N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide has been shown to inhibit the activity of certain enzymes that are involved in these processes.
Biochemical and Physiological Effects:
N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory activity, anti-cancer activity, and neuroprotective effects. It has also been shown to have antioxidant properties and to be involved in the regulation of certain signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide in lab experiments is that it is a small molecule that can be easily synthesized and modified. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a versatile tool for researchers. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are numerous future directions for research involving N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide. Some potential areas of investigation include further studies on its mechanism of action, the development of new synthetic methods, and the exploration of its potential therapeutic applications in a variety of disease states. Additionally, researchers may investigate the use of N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide in combination with other drugs or therapies to enhance its effects.

Synthesis Methods

N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide can be synthesized using a multi-step process involving the reaction of several different chemical compounds. The synthesis process has been well-documented in scientific literature and involves the use of various reagents and solvents.

Scientific Research Applications

N-[[4-(2,3-dihydroindole-1-carbonyl)phenyl]methyl]acetamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. Some of the areas of research include cancer treatment, neurological disorders, and inflammation.